Cas no 104228-50-4 (Disulfide, methyl (1E)-3-(methylsulfinyl)-1-propenyl)
104228-50-4 structure
Product Name:Disulfide, methyl (1E)-3-(methylsulfinyl)-1-propenyl
CAS No:104228-50-4
MF:C5H10OS3
MW:182.327297687531
CID:3566990
PubChem ID:10214435
Update Time:2025-04-22
Disulfide, methyl (1E)-3-(methylsulfinyl)-1-propenyl Chemical and Physical Properties
Names and Identifiers
-
- Disulfide, methyl (1E)-3-(methylsulfinyl)-1-propenyl
- Disulfide, methyl (1E)-3-(methylsulfinyl)-1-propenyl (9CI)
- SCHEMBL7207550
- 104228-50-4
- (Z)-Methyl 3-(methylsulfinyl)-1-propenyl disulfide
- SCHEMBL7022334
- DTXSID501219910
- Methyl 3-(methylsulfinyl)-1-propenyl disulfide
- CHEBI:171740
- (E)-1-(methyldisulanyl)-3-methylsulinylprop-1-ene
- (1E)-3-methanesulfinyl-1-(methyldisulfanyl)prop-1-ene
-
- Inchi： 1S/C5H10OS3/c1-7-8-4-3-5-9(2)6/h3-4H,5H2,1-2H3/b4-3+
- InChI Key： CXAHNLQTKCEOAB-ONEGZZNKSA-N
- SMILES： CSS/C=C/CS(=O)C
Computed Properties
- Exact Mass: 181.98937846Da
- Monoisotopic Mass: 181.98937846Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 111
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 86.9Ų
Disulfide, methyl (1E)-3-(methylsulfinyl)-1-propenyl Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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